N1-(2,3-dihydrobenzo[b][1,4]dioxin-6-yl)-N2-((1-(thiophen-3-yl)cyclopentyl)methyl)oxalamide

• IUPAC Name: N'-(2,3-dihydro-1,4-benzodioxin-6-yl)-N-[(1-thiophen-3-ylcyclopentyl)methyl]oxamide
• InChI: InChI=1S/C20H22N2O4S/c23-18(21-13-20(6-1-2-7-20)14-5-10-27-12-14)19(24)22-15-3-4-16-17(11-15)26-9-8-25-16/h3-5,10-12H,1-2,6-9,13H2,(H,21,23)(H,22,24)
• InChI Key: LIBLDOCXZZFIPK-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(C1)(CNC(=O)C(=O)NC2=CC3=C(C=C2)OCCO3)C4=CSC=C4
• Molecular Formula: C20H22N2O4S
• Molecular Weight: 386.5 g/mol

Description

The compound is a complex organic molecule that contains a 2,3-dihydrobenzo[b][1,4]dioxin ring, a thiophene ring, and an oxalamide group. These types of compounds are often studied for their potential applications in various fields, including medicinal chemistry and materials science.

Molecular Structure Analysis

The molecular structure of this compound would likely be determined by techniques such as X-ray crystallography. This would provide detailed information about the arrangement of atoms in the molecule and the lengths and angles of the chemical bonds.

Chemical Reactions Analysis

The reactivity of this compound would depend on its specific structure. For example, the oxalamide group might be reactive towards nucleophiles, and the thiophene ring might undergo electrophilic aromatic substitution.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound, such as its melting point, boiling point, solubility, and stability, would need to be determined experimentally. These properties could be influenced by factors such as the presence of the polar oxalamide group and the aromatic rings.

Scientific Research Applications

Atmospheric Science and Remote Sensing

• .

Translational Research in Medicine

• .

Mechanism of Action

The mechanism of action of this compound is not clear without more context. If it’s being studied for its biological activity, it could interact with various enzymes or receptors in the body.

Safety and Hazards

The safety and hazards associated with this compound would also need to be determined experimentally. It’s important to handle all chemicals with appropriate safety precautions, especially if the toxicity of the compound is not known.

Future Directions

Future research on this compound could involve studying its synthesis, properties, and potential applications in more detail. For example, it could be interesting to investigate whether this compound has any biological activity and how its structure influences its properties.